Cas no 476342-37-7 (1-(5-Amino-2-pyridinyl)-4-piperidinol)

• Product Name: 1-(5-Amino-2-pyridinyl)-4-piperidinol
• CAS No: 476342-37-7
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• MDL: MFCD09728697
• CID: 1037965
• PubChem ID: 16781994
• Update Time: 2025-10-29

1-(5-Amino-2-pyridinyl)-4-piperidinol Chemical and Physical Properties

Names and Identifiers

• 1-(5-Aminopyridin-2-yl)piperidin-4-ol
• 1-(5-Amino-2-pyridinyl)-4-piperidinol
• 1‐(5‐AMINO‐2‐PYRIDINYL)‐4‐PIPERIDINOL
• JFSQCTGGZLCLFF-UHFFFAOYSA-N
• ST2403225
• A67433
• 5'-amino-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl-4-ol

• MDL： MFCD09728697
• Inchi： 1S/C10H15N3O/c11-8-1-2-10(12-7-8)13-5-3-9(14)4-6-13/h1-2,7,9,14H,3-6,11H2
• InChI Key： JFSQCTGGZLCLFF-UHFFFAOYSA-N
• SMILES： OC1CCN(C2C=CC(=CN=2)N)CC1

Computed Properties

• Exact Mass: 193.12200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Topological Polar Surface Area: 62.4

Experimental Properties

• Density: 1.253±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (251 g/l) (25 º C),
• PSA: 62.38000
• LogP: 1.27110

1-(5-Amino-2-pyridinyl)-4-piperidinol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1-(5-Amino-2-pyridinyl)-4-piperidinol

Comprehensive Overview of 1-(5-Amino-2-pyridinyl)-4-piperidinol (CAS No. 476342-37-7): Properties, Applications, and Research Insights

1-(5-Amino-2-pyridinyl)-4-piperidinol (CAS No. 476342-37-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by a pyridine ring linked to a piperidine moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its potential in drug discovery, particularly in targeting central nervous system (CNS) disorders and enzyme modulation.

The molecular structure of 1-(5-Amino-2-pyridinyl)-4-piperidinol combines the aromaticity of pyridine with the conformational flexibility of piperidine, making it a valuable scaffold for designing small-molecule inhibitors. Recent studies highlight its role in optimizing kinase inhibitors and G-protein-coupled receptor (GPCR) ligands, aligning with the growing demand for precision medicine. Its CAS No. 476342-37-7 is frequently cited in patent literature, underscoring its industrial relevance.

In the context of green chemistry, 1-(5-Amino-2-pyridinyl)-4-piperidinol has been evaluated for its synthetic efficiency and environmental impact. Innovations in catalytic hydrogenation and microwave-assisted synthesis have improved its production scalability, addressing the pharmaceutical industry's push for sustainable manufacturing. These advancements resonate with global trends toward carbon-neutral chemical processes.

Analytical characterization of CAS No. 476342-37-7 typically involves high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, ensuring high purity for research applications. The compound's solubility profile and stability under physiological conditions are critical parameters for its adoption in in vitro and in vivo studies.

Emerging applications of 1-(5-Amino-2-pyridinyl)-4-piperidinol extend to material science, where its derivatives contribute to the development of organic semiconductors and coordination polymers. This interdisciplinary potential positions the compound at the intersection of pharmacology and nanotechnology, a hotspot for academic and industrial collaboration.

Frequently asked questions about CAS No. 476342-37-7 include its safety data sheet (SDS) information, supplier availability, and cost-effectiveness for large-scale synthesis. These queries reflect the practical considerations of researchers sourcing the compound. Regulatory compliance, such as REACH certification, further influences its commercial viability.

In summary, 1-(5-Amino-2-pyridinyl)-4-piperidinol exemplifies the synergy between structural ingenuity and functional adaptability. Its continued exploration promises to unlock novel therapeutic and technological breakthroughs, cementing its status as a cornerstone in modern medicinal chemistry.